Cas no 3735-80-6 (4H-1,3,2-Benzodioxaphosphorin,2-methoxy-, 2-oxide)

4H-1,3,2-Benzodioxaphosphorin,2-methoxy-, 2-oxide structure
3735-80-6 structure
Product Name:4H-1,3,2-Benzodioxaphosphorin,2-methoxy-, 2-oxide
CAS No:3735-80-6
MF:C8H9O4P
MW:200.128423452377
CID:306654
PubChem ID:119401
Update Time:2025-04-19

4H-1,3,2-Benzodioxaphosphorin,2-methoxy-, 2-oxide Chemical and Physical Properties

Names and Identifiers

    • 4H-1,3,2-Benzodioxaphosphorin,2-methoxy-, 2-oxide
    • 4H-1,3,2-Benzodioxaphosphorin, 2-methoxy-, 2-oxide (9CI)
    • 2-methoxy-4H-1,3,2λ<sup>5</sup>-benzodioxaphosphinine 2-oxide
    • 4H-1,3,2-Benzodioxaphosphorin, 2-methoxy-, 2-oxide
    • Phosphoric acid, methyl ester, cyclic ester with o-hydroxybenzyl alcohol
    • 3735-80-6
    • Salioxon
    • DTXSID70958463
    • Phosphoric acid, cyclic methylene-o-phenylene methyl ester
    • BRN 1875269
    • SCHEMBL11509206
    • 2-Methoxy-2H,4H-1,3,2lambda~5~-benzodioxaphosphinin-2-one
    • 2-methoxy-4h-1,3,2-benzodioxaphosphorin-2-oxide
    • AI3-27203
    • 2-Methoxy-4H-1,3,2-benzodioxaphosphorin 2-oxide
    • Inchi: 1S/C8H9O4P/c1-10-13(9)11-6-7-4-2-3-5-8(7)12-13/h2-5H,6H2,1H3
    • InChI Key: OIULAULHYHSZIN-UHFFFAOYSA-N
    • SMILES: P1(=O)(OC)OC2C=CC=CC=2CO1

Computed Properties

  • Exact Mass: 200.02387
  • Monoisotopic Mass: 200.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.34
  • Boiling Point: 252.4°Cat760mmHg
  • Flash Point: 120.5°C
  • Refractive Index: 1.53
  • PSA: 44.76
  • LogP: 2.35010
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